Cas no 144991-55-9 (Benzene, 1,3-dimethyl-2-nitro-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-dimethyl-2-nitro-5-(trifluoromethyl)-
• CAS No: 144991-55-9
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 3754566
• PubChem ID: 85666084
• Update Time: 2025-04-22

Benzene, 1,3-dimethyl-2-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dimethyl-2-nitro-5-(trifluoromethyl)-
• 144991-55-9
• 1,3-Dimethyl-2-nitro-5-(trifluoromethyl)benzene
• DTXSID101241450

• Inchi： 1S/C9H8F3NO2/c1-5-3-7(9(10,11)12)4-6(2)8(5)13(14)15/h3-4H,1-2H3
• InChI Key： DFPCGSUILRVJFQ-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C(F)(F)F)=CC(C)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 219.05071298Da
• Monoisotopic Mass: 219.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų